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Compound of Interest

Compound Name: H-D-Val-Leu-Arg-AFC

Cat. No.: B12382662 Get Quote

For researchers, scientists, and drug development professionals utilizing the fluorogenic

substrate H-D-Val-Leu-Arg-AFC, adherence to proper safety and disposal protocols is

paramount to ensure a safe laboratory environment and compliance with regulations. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans for H-D-Val-Leu-Arg-AFC.

Core Safety & Handling Protocols
H-D-Val-Leu-Arg-AFC is a fluorogenic substrate primarily used in assays to measure the

activity of proteases like kallikrein.[1][2][3] Upon enzymatic cleavage, it releases the fluorescent

compound 7-amino-4-trifluoromethylcoumarin (AFC). While specific toxicological properties of

the intact peptide have not been thoroughly investigated, the cleavage product, AFC, is known

to be a skin and eye irritant and may cause respiratory irritation. Therefore, appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times when handling this compound. Work should be conducted in a well-

ventilated area or under a fume hood.

Step-by-Step Disposal Procedures
As a definitive Safety Data Sheet (SDS) for H-D-Val-Leu-Arg-AFC is not readily available, a

conservative approach to disposal is required, treating the compound and its byproducts as

hazardous chemical waste.
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Segregation of Waste: All materials contaminated with H-D-Val-Leu-Arg-AFC, including

unused solutions, pipette tips, and microplates, should be segregated from general

laboratory waste.

Waste Collection:

Solid Waste: Collect all contaminated solid materials (e.g., gloves, absorbent paper,

plasticware) in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all aqueous solutions containing H-D-Val-Leu-Arg-AFC and its

cleavage product (AFC) in a sealed, leak-proof, and clearly labeled hazardous waste

container. Avoid mixing with other incompatible chemical waste streams.

Labeling: The waste container must be labeled with "Hazardous Waste" and a clear

description of the contents, including "H-D-Val-Leu-Arg-AFC" and "7-amino-4-

trifluoromethylcoumarin".

Storage: Store the sealed waste container in a designated secondary containment area,

away from incompatible materials, until it is collected by the institution's environmental health

and safety (EHS) department.

Arrangement for Pickup: Follow your institution's specific procedures for the disposal of

chemical waste. Contact your EHS office to schedule a pickup. Do not dispose of this

material down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for H-D-Val-Leu-Arg-AFC and its

fluorescent cleavage product, 7-amino-4-trifluoromethylcoumarin (AFC).
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Property H-D-Val-Leu-Arg-AFC
7-Amino-4-
trifluoromethylcoumarin
(AFC)

Molecular Formula C₂₇H₃₈F₃N₇O₅[1][2] C₁₀H₆F₃NO₂

Molecular Weight 597.64 g/mol [1][2] 229.16 g/mol

Excitation Wavelength Not Fluorescent ~400 nm[4][5]

Emission Wavelength Not Fluorescent ~490-505 nm[2][3][4]

Hazard Classifications
Data not available; treat as

hazardous.

Skin Irritant 2, Eye Irritant 2,

STOT SE 3 (Respiratory)

Storage Temperature Store at < -15°C[2] Room temperature

Experimental Workflow: Enzymatic Cleavage and
Fluorescence Detection
The primary experimental use of H-D-Val-Leu-Arg-AFC involves its enzymatic cleavage. The

workflow is a critical consideration for waste generation as the reaction mixture will contain the

fluorescent and potentially hazardous AFC byproduct.
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Workflow: Enzymatic Cleavage of H-D-Val-Leu-Arg-AFC
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Caption: Experimental workflow for H-D-Val-Leu-Arg-AFC.

Signaling Pathway: Enzymatic Release of
Fluorophore
The utility of H-D-Val-Leu-Arg-AFC is based on a direct enzymatic reaction rather than a

complex signaling pathway. The following diagram illustrates the cleavage process.
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Enzymatic Cleavage of H-D-Val-Leu-Arg-AFC
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Caption: Cleavage of H-D-Val-Leu-Arg-AFC by Kallikrein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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